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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 11-0x0-9-undecenoate is a fatty acid ester with the chemical formula C12H2003[1][2].
This document provides a summary of the available technical information for this compound,
including its physicochemical properties, spectroscopic data, and potential biological relevance.
Due to the limited availability of data specifically for Methyl 11-ox0-9-undecenoate,
information from closely related compounds and general analytical methodologies is also
included to provide a broader context for researchers.

Physicochemical Properties

A summary of the computed physicochemical properties of Methyl 11-o0x0-9-undecenoate is
provided in Table 1. Experimental data for many of these properties are not currently available
in public literature.
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Property Value Source

NIST WebBook[1][2],
Molecular Formula C12H2003

PubChem|[3]
Molecular Weight 212.28 g/mol PubChem][3]
IUPAC Name methyl 11-oxoundec-9-enoate PubChem|[3]
CAS Number 53613-55-1 NIST WebBook[1][2]
XLogP3 2.8 PubChem|[3]
Topological Polar Surface Area  43.4 A2 PubChem|[3]
Hydrogen Bond Donor Count 0 PubChem][3]
Hydrogen Bond Acceptor
Count 3 PubChem][3]
Rotatable Bond Count 9 PubChem|[3]

Table 1: Physicochemical Properties of Methyl 11-o0x0-9-undecenoate.

Spectroscopic Data
Mass Spectrometry

An electron ionization (EI) mass spectrum for Methyl 11-oxo0-9-undecenoate is available in
the NIST WebBook database[1][2]. A representation of the mass spectrum is provided below.
The digital data for the spectrum is not available for download due to licensing restrictions[1].

(Note: A visual representation of the mass spectrum would be included here if the image was
available.)

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Methyl 11-ox0-9-undecenoate is
not readily available in the surveyed literature. However, a protocol for the synthesis of a
structurally similar compound, methyl 11-(2-aminoethylthio)undecanoate, is described and can
serve as a reference for designing a synthetic route[4].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C53613551&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H20O3/c1-15-12(14)10-8-6-4-2-3-5-7-9-11-13/h7%2C9%2C11H%2C2-6%2C8%2C10H2%2C1H3/b9-7%2B
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://webbook.nist.gov/cgi/inchi?ID=C53613551&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H20O3/c1-15-12(14)10-8-6-4-2-3-5-7-9-11-13/h7%2C9%2C11H%2C2-6%2C8%2C10H2%2C1H3/b9-7%2B
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-11-oxo-9-undecenoate
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C53613551&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H20O3/c1-15-12(14)10-8-6-4-2-3-5-7-9-11-13/h7%2C9%2C11H%2C2-6%2C8%2C10H2%2C1H3/b9-7%2B
https://webbook.nist.gov/cgi/inchi?ID=C53613551&Mask=200
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238565/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Natural Product Identification

Methyl 11-0x0-9-undecenoate has been identified as a component in the methanolic extract
of the clam Paratapes undulatus[5]. The general workflow for isolating and identifying such a
compound from a natural source is outlined in the diagram below.

Extraction & Fractionation Analysis & Identification

Solvent Crude Extract
Natural Source Methanolic Liquid-Liquid | _Fractions
(e.g., Paratapes undulatus) Extraction Fractionation

Gas Chromatography-
Mass Spectrometry (GC-MS)

Spectral Database
Comparison (e.g., NIST)

Identification of
Methyl 11-0x0-9-undecenoate

Click to download full resolution via product page

Caption: General workflow for the extraction and identification of Methyl 11-0x0-9-
undecenoate from a natural source.

Biological Activity

There is no specific information available in the reviewed literature regarding the biological
activity or signaling pathways associated with Methyl 11-o0x0-9-undecenoate. However, it is
classified as a fatty acid ester, a class of compounds known for a wide range of biological
activities. For instance, various fatty acid esters have demonstrated antimicrobial, antibiofilm,
and antioxidant properties[5].

Further research is required to determine the specific biological functions of Methyl 11-0xo0-9-
undecenoate. A proposed logical workflow for investigating its biological activity is presented
below.
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Caption: Proposed workflow for the investigation of the biological activity of Methyl 11-0x0-9-
undecenoate.

Conclusion and Future Directions

Methyl 11-o0x0-9-undecenoate is a fatty acid ester with limited characterization in the scientific
literature. While basic physicochemical properties have been computed and a mass spectrum
is available, there is a clear need for further research to establish its full chemical and biological
profile. Future work should focus on:

» Development and publication of a robust synthetic protocol.
» Comprehensive spectroscopic characterization, including NMR and IR spectroscopy.

e Systematic screening for biological activities, including antimicrobial, antioxidant, and
cytotoxic effects.

« If found to be biologically active, elucidation of its mechanism of action and involved
signaling pathways.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15466917?utm_src=pdf-body-img
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://www.benchchem.com/product/b15466917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide serves as a starting point for researchers interested in Methyl 11-0xo0-9-
undecenoate and highlights the significant opportunities for further investigation into this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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